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Compound of Interest

Compound Name: EN171

Cat. No.: B2702907 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection and

characterization of the food additive E171 (titanium dioxide, TiO2) is crucial, particularly due to

regulatory scrutiny and safety assessments. This guide provides a comparative overview of

validated analytical methods for E171 detection, with a focus on the use of reference materials

to ensure data quality and comparability.

The primary analytical techniques for the characterization of E171, especially its nanoparticle

fraction, are single-particle inductively coupled plasma mass spectrometry (spICP-MS) and

transmission electron microscopy (TEM).[1][2][3] These methods provide quantitative data on

particle size distribution, concentration, and morphology. Validation of these methods often

involves interlaboratory comparison studies and the use of certified reference materials to

ensure accuracy and reproducibility.[4][5]

Comparative Analysis of Detection Methods
The choice of analytical method depends on the specific requirements of the analysis, such as

the need for particle size distribution, elemental concentration, or morphological information.

The following tables summarize the performance of key methods based on available

experimental data.
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Method Parameter Value
Reference

Material/Matrix
Source

spICP-MS
Median Particle

Diameter
83 - 125 nm

Pristine E171

materials
[1]

Size

Quantification

Limit

46 - 67 nm
Pristine E171

materials
[1]

Nanoparticle

Fraction (<100

nm)

23.6% - 66.0% E171 samples [2]

Recovery > 60%
TiO2 powder and

food products
[6][7]

spICP-MS/MS

(with APEX™ Ω

system)

Limit of Detection

(Size)
~12 nm Foodstuffs [8][9]

Nanoparticle

Fraction (<100

nm)

~4% (cheddar

sauce) - ~87%

(chewing gum)

Foodstuffs [8][9]

TEM

Expanded

Measurement

Uncertainty

(Median Feret

min)

8.5% (for ~100

nm particles)

NM-100 (TiO2

reference

material)

[2]

Expanded

Measurement

Uncertainty

(Median Feret

min)

9.2% (for ~20 nm

particles)

NM-103 (TiO2

reference

material)

[2]

Nanoparticle

Fraction (<100

nm) by number

17% - 35% Food-grade TiO2 [10]
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ICP-OES

TiO2

Concentration

Range

3 - 2400 mg/kg

Confectionery,

gums,

chocolates

[11]

Interlaboratory

Comparison of

spICP-MS for E171

in Confectionery

Parameter Outcome Source

Transferability of

Method

Mean Particle

Diameter

Significant differences

observed between

labs

[4]

Most Frequent

Diameter

Significant differences

observed between

labs

[4]

Percentage of

Particles <100 nm

Significant differences

observed between

labs

[4]

Particle Number

Concentration

Significant differences

observed between

labs

[4]

Conclusion

The study highlighted

the need for

standardized

procedures and data

treatment to improve

reproducibility.

[4]

Experimental Protocols
Detailed methodologies are critical for replicating and comparing results. Below are summaries

of typical experimental protocols for spICP-MS and TEM analysis of E171.

Single-Particle Inductively Coupled Plasma Mass spectrometry (spICP-MS) Protocol

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/341706771_Determination_of_titanium_dioxide_nanoparticles_used_in_various_foods
https://www.researchgate.net/publication/343603657_Particle_size_analysis_of_pristine_food-grade_titanium_dioxide_and_E_171_in_confectionery_products_Interlaboratory_testing_of_a_single-particle_inductively_coupled_plasma_mass_spectrometry_screening_m
https://www.researchgate.net/publication/343603657_Particle_size_analysis_of_pristine_food-grade_titanium_dioxide_and_E_171_in_confectionery_products_Interlaboratory_testing_of_a_single-particle_inductively_coupled_plasma_mass_spectrometry_screening_m
https://www.researchgate.net/publication/343603657_Particle_size_analysis_of_pristine_food-grade_titanium_dioxide_and_E_171_in_confectionery_products_Interlaboratory_testing_of_a_single-particle_inductively_coupled_plasma_mass_spectrometry_screening_m
https://www.researchgate.net/publication/343603657_Particle_size_analysis_of_pristine_food-grade_titanium_dioxide_and_E_171_in_confectionery_products_Interlaboratory_testing_of_a_single-particle_inductively_coupled_plasma_mass_spectrometry_screening_m
https://www.researchgate.net/publication/343603657_Particle_size_analysis_of_pristine_food-grade_titanium_dioxide_and_E_171_in_confectionery_products_Interlaboratory_testing_of_a_single-particle_inductively_coupled_plasma_mass_spectrometry_screening_m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2702907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method allows for the determination of particle size distribution and concentration.

Sample Preparation:

Accurately weigh a subsample (e.g., 3.5 mg) of the E171 material.[1]

Disperse the sample in ultrapure water (e.g., 10 mL) in a scintillation vial.[1]

Vortex the suspension for approximately 10 seconds.[1]

For food matrices, an extraction step using a surfactant like sodium dodecyl sulphate

(0.1% w/v) may be employed, followed by dilution with ultrapure water.[8][9] Sonication

(bath or probe) is often used to disperse agglomerates.[4][12]

Instrumentation and Analysis:

Utilize an ICP-MS instrument capable of time-resolved analysis (e.g., Agilent 8800 ICP-

MS/MS).[1]

Acquire data in single-particle mode, measuring the signal intensity for each particle event.

Determine transport efficiency using a reference nanoparticle standard (e.g., 30 nm gold

nanoparticles).[1]

Perform mass calibration with ionic titanium standard solutions.[1]

Data Analysis:

Convert the signal intensity of each particle event to particle mass and then to particle size

(equivalent spherical diameter).

Calculate the particle size distribution, median particle size, and particle number

concentration.[1]

Measurement uncertainties should be estimated based on validation studies.[1][2]

Transmission Electron Microscopy (TEM) Protocol
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TEM provides direct visualization of particles, offering information on size, shape, and

agglomeration state.

Sample Preparation (Specimen Grid):

Disperse the E171 sample in a suitable solvent (e.g., ultrapure water).

Deposit a small volume of the dispersion onto a TEM grid (e.g., carbon-coated copper

grid).

Allow the solvent to evaporate, leaving the particles on the grid. Optimized dispersion

protocols are crucial to minimize artifacts.[2][3]

Imaging:

Acquire images of the particles using a transmission electron microscope at various

magnifications.

Ensure a sufficient number of particles are imaged to obtain statistically representative

data.

Image Analysis:

Use image analysis software to measure the dimensions of individual particles (e.g.,

minimum Feret diameter).

From these measurements, determine the particle size distribution, shape factors, and the

percentage of nanoparticles.[2]

Validation of the TEM procedures, including specimen preparation and image analysis, is

essential for obtaining reliable results.[2]

Reference Materials for Method Validation
The use of reference materials is fundamental for the validation of analytical methods.

NIST 3280 Multivitamin/Multielement tablets: This certified reference material contains a

known mass fraction of titanium dioxide and is used for analytical quality control in total
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titanium determination.[12]

European Reference Materials ERM-FD100 and ERM-FD304: These are colloidal silica

materials used to assess the performance of particle size analysis methods.[4]

Well-characterized TiO2 materials (e.g., NM-100, NM-103, P25): These materials, while not

always certified reference materials, are often used in validation studies and interlaboratory

comparisons due to their well-defined properties.[2][10][13]

Visualizing Experimental Workflows
Workflow for spICP-MS Analysis of E171

Sample Preparation spICP-MS Analysis Data Processing

Weigh E171 Sample Disperse in Ultrapure Water Vortex Suspension Instrument Setup & Calibration Time-Resolved Data Acquisition Signal to Particle Size Conversion Calculate Size Distribution & Concentration resultFinal Report

Click to download full resolution via product page

Caption: Workflow for E171 analysis using spICP-MS.

General Workflow for Method Validation using Reference Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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